3-(2-{1-[(4,6-dimethyl-3-pyridinyl)carbonyl]-3-piperidinyl}-1H-imidazol-1-yl)-N,N-dimethyl-1-propanamine

• IUPAC Name: [3-[1-[3-(dimethylamino)propyl]imidazol-2-yl]piperidin-1-yl]-(4,6-dimethylpyridin-3-yl)methanone
• InChI: InChI=1S/C21H31N5O/c1-16-13-17(2)23-14-19(16)21(27)26-10-5-7-18(15-26)20-22-8-12-25(20)11-6-9-24(3)4/h8,12-14,18H,5-7,9-11,15H2,1-4H3
• InChI Key: TYTXSVSKHAYWEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C(=O)N2CCCC(C2)C3=NC=CN3CCCN(C)C)C
• Molecular Formula: C21H31N5O
• Molecular Weight: 369.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 3-(2-{1-[(4,6-dimethyl-3-pyridinyl)carbonyl]-3-piperidinyl}-1H-imidazol-1-yl)-N,N-dimethyl-1-propanamine often involves multi-step reactions that can include cyclization, alkylation, and hydrazinolysis, yielding high purity products. For example, the synthesis of 4-[4-(3-pyridinyl)-1H-imidazol-1yl]-1-butanamine from 4(5)-(3-pyridyl) imidazole through deprotonation, alkylation, and hydrazinolysis reported an overall yield of 70% and purity of 97% (Xinlin, 2007).

Molecular Structure Analysis

The molecular structure of compounds related to 3-(2-{1-[(4,6-dimethyl-3-pyridinyl)carbonyl]-3-piperidinyl}-1H-imidazol-1-yl)-N,N-dimethyl-1-propanamine is characterized by the presence of multiple heterocyclic rings, such as pyridine, imidazole, and piperidine. These structures can influence the compound's electronic distribution and spatial conformation, which are critical for its reactivity and interactions (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

Compounds like 3-(2-{1-[(4,6-dimethyl-3-pyridinyl)carbonyl]-3-piperidinyl}-1H-imidazol-1-yl)-N,N-dimethyl-1-propanamine may participate in various chemical reactions, including C-C bond cleavage and cyclization processes. A study demonstrated a [4 + 1] cyclization and C-C bond cleavage process for constructing 3-carbonyl imidazo[1,5-a] pyridines from 1,3-dicarbonyl compounds and pyridin-2-ylmethanamines, showcasing the versatility of such structures in synthetic chemistry (Wang et al., 2023).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for pharmaceuticals or biologically active compounds. Unfortunately, there is no information available on the biological activity or mechanism of action of this specific compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its reactivity. Without specific data, it’s difficult to provide an accurate assessment of the safety and hazards of this compound.